Viscumneoside IV

Specification

• CAS No.: 119725-29-0
• Molecular Formula: C29H32O16
• Molecular Weight: 636.6 g/mol
• IUPAC Name: 3-hydroxy-3-methyl-5-oxo-5-[[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-4-oxochromen-3-yl]oxyoxan-2-yl]methoxy]pentanoic acid
• Standard InChI: InChI=1S/C29H32O16/c1-29(39,9-19(32)33)10-20(34)42-11-18-22(35)24(37)25(38)28(44-18)45-27-23(36)21-15(31)7-13(40-2)8-17(21)43-26(27)12-4-5-14(30)16(6-12)41-3/h4-8,18,22,24-25,28,30-31,35,37-39H,9-11H2,1-3H3,(H,32,33)/t18-,22-,24+,25-,28+,29?/m1/s1
• Standard InChI Key: ZPMHWGODKDJELN-IFZGUCFQSA-N
• Isomeric SMILES: CC(CC(=O)O)(CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)OC)C4=CC(=C(C=C4)O)OC)O)O)O)O
• SMILES: CC(CC(=O)O)(CC(=O)OCC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)OC)C4=CC(=C(C=C4)O)OC)O)O)O)O
• Canonical SMILES: CC(CC(=O)O)(CC(=O)OCC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)OC)C4=CC(=C(C=C4)O)OC)O)O)O)O

Introduction

Viscum album: The Source Plant

Botanical Classification and Distribution

Viscum album, commonly known as European mistletoe, is an evergreen hemiparasitic plant that grows on various host trees. Several varieties of Viscum album have been identified, including Viscum album var. coloratum, which is predominantly found in East Asia and has been extensively used in traditional Chinese medicine.

Traditional and Modern Medicinal Uses

The medicinal application of Viscum album dates back centuries, with documented use in European traditional medicine since ancient times. Since 1917, preparations of Viscum album have been administered in therapy against cancer and are considered among the most frequently used complementary medicine treatments for cancer patients.

Modern applications of Viscum album include:

• Cancer therapy (both curative and palliative approaches)

• Treatment of hypertension

• Management of skeletal muscle disorders

• Rheumatism treatment

• Immunomodulation

Chemical Composition of Viscum album

Major Bioactive Compounds

Viscum album contains various classes of bioactive compounds that contribute to its medicinal properties:

• Lectins and viscotoxins: Proteins that demonstrate immunomodulatory and cytotoxic activities

• Flavonoids: Including various viscumneosides

• Terpenoids: Such as astragaloside IV

• Phenolic compounds

• Acetylene compounds

Viscumneosides as Key Components

Viscumneosides represent an important class of flavonoid glycosides found in Viscum album. Different viscumneosides have been isolated and characterized, with studies revealing their potential anticancer, anti-inflammatory, and immunomodulatory properties.

Research Findings on Related Viscumneosides

Anticancer Activity

Studies on other viscumneosides provide insight into potential properties of Viscumneoside IV. For instance, viscumneosides XII, XIII, and XIV demonstrated significant inhibitory activities against multiple cancer cell lines:

• C6 cells (approximately 50% inhibition)

• A549 cells (approximately 70% inhibition)

• MDA-MB-231 cells (approximately 74% inhibition, with IC50 ≤ 60.00 μmol·L-1)

Immunomodulatory Effects

Research on Viscumneoside III and V revealed that these compounds can effectively suppress the production of MCP-1, an important chemokine involved in inflammatory responses. Interestingly, while they inhibited MCP-1 production, they stimulated RANTES (Regulated upon Activation, Normal T Cell Expressed and Secreted) production, suggesting selective immunomodulatory activity.

Synergistic Effects

An important finding in viscumneoside research is that whole mistletoe extracts often demonstrate stronger biological activities compared to isolated compounds. Studies reported that complete mistletoe extract showed stronger antiproliferative activity on tumor cells compared to isolated compounds, and combinations of mistletoe compounds demonstrated synergistic effects on tumor cell apoptosis compared to individual compounds.

Research Gaps and Future Directions

Limited Information on Viscumneoside IV

Despite the growing body of research on viscumneosides, specific information about Viscumneoside IV remains limited in the scientific literature. Future research should focus on:

• Elucidating the complete chemical structure of Viscumneoside IV

• Determining its specific biological activities

• Investigating its potential therapeutic applications

• Comparing its efficacy to other viscumneosides

Need for Standardized Extraction and Analysis

The characterization of viscumneosides, including Viscumneoside IV, would benefit from standardized extraction and analysis methods. The research presented by Romanian scientists on wild-grown European viscum represents an important step toward comprehensive metabolite profiling of Viscum album.